Cas no 866041-98-7 (5-(3,4-Dichlorobenzyl)sulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(3,4-Dichlorobenzyl)sulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine
• CAS No: 866041-98-7
• MF: C₁₅H₁₁Cl₂N₃S₂
• MW: 368.303938150406
• CID: 4662516
• Update Time: 2025-06-15

5-(3,4-Dichlorobenzyl)sulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(3,4-dichlorobenzyl)sulfanyl]-N-phenyl-1,3,4-thiadiazol-2-amine
• 5-(3,4-Dichlorobenzyl)sulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine

• Inchi： 1S/C15H11Cl2N3S2/c16-12-7-6-10(8-13(12)17)9-21-15-20-19-14(22-15)18-11-4-2-1-3-5-11/h1-8H,9H2,(H,18,19)
• InChI Key： KHPRXYATQXCMNH-UHFFFAOYSA-N
• SMILES： S1C(SCC2=CC=C(Cl)C(Cl)=C2)=NN=C1NC1=CC=CC=C1

Additional information on 5-(3,4-Dichlorobenzyl)sulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine

Comprehensive Overview of 5-(3,4-Dichlorobenzyl)sulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine (CAS No. 866041-98-7)

The compound 5-(3,4-Dichlorobenzyl)sulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine (CAS No. 866041-98-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-thiadiazole core and a 3,4-dichlorobenzyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive agent due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 5-(3,4-Dichlorobenzyl)sulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine has surged, driven by advancements in drug discovery and sustainable agriculture. This compound’s sulfanyl linkage and phenylamine moiety contribute to its stability and reactivity, making it a versatile intermediate in synthetic chemistry. Its CAS No. 866041-98-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key reasons behind the growing interest in 5-(3,4-Dichlorobenzyl)sulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine is its potential role in addressing global challenges such as antimicrobial resistance and crop protection. Scientists are exploring its efficacy against resistant bacterial strains and its use as a lead compound for developing new agrochemicals. The dichlorobenzyl group, in particular, is known for enhancing the lipophilicity and bioactivity of such molecules.

From a synthetic perspective, the preparation of 5-(3,4-Dichlorobenzyl)sulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine involves multi-step organic reactions, including nucleophilic substitution and cyclization. Researchers often optimize these processes to improve yield and purity, as highlighted in recent patents and publications. The compound’s thiadiazole ring is a critical feature, contributing to its electronic properties and binding affinity.

In the context of green chemistry, there is a rising focus on developing eco-friendly synthesis routes for compounds like 5-(3,4-Dichlorobenzyl)sulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine. This aligns with the broader industry trend toward sustainable and less toxic chemical production. The use of catalytic methods and biodegradable solvents in its synthesis is an area of active investigation.

Another notable aspect of 5-(3,4-Dichlorobenzyl)sulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine is its potential application in material science. Its conjugated system and aromaticity make it a candidate for organic electronic devices, such as sensors and semiconductors. The compound’s CAS No. 866041-98-7 is often referenced in studies exploring the optoelectronic properties of thiadiazole derivatives.

Given the increasing regulatory scrutiny on chemical safety, researchers are also evaluating the environmental and toxicological profile of 5-(3,4-Dichlorobenzyl)sulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine. Preliminary studies suggest that its degradation products are relatively benign, but further ecotoxicological assessments are warranted. This aligns with the industry’s shift toward safer and more sustainable chemical entities.

In summary, 5-(3,4-Dichlorobenzyl)sulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine (CAS No. 866041-98-7) represents a multifaceted compound with significant potential across pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and functional versatility continue to drive innovation in these fields, making it a subject of ongoing research and development.